2-bromo-5-methoxy-N-(1-(thiophen-2-yl)cyclopentyl)benzamide

• IUPAC Name: 2-bromo-5-methoxy-N-(1-thiophen-2-ylcyclopentyl)benzamide
• InChI: InChI=1S/C17H18BrNO2S/c1-21-12-6-7-14(18)13(11-12)16(20)19-17(8-2-3-9-17)15-5-4-10-22-15/h4-7,10-11H,2-3,8-9H2,1H3,(H,19,20)
• InChI Key: WTVNANHZOQJMRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NC2(CCCC2)C3=CC=CS3
• Molecular Formula: C17H18BrNO2S
• Molecular Weight: 380.3 g/mol
• CAS No.: 2034331-47-8

Description

2-bromo-5-methoxy-N-(1-(thiophen-2-yl)cyclopentyl)benzamide is a useful research compound. Its molecular formula is C17H18BrNO2S and its molecular weight is 380.3. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reaction Mechanisms

• Research involving brominated benzolactones and lactams demonstrates complex reactions under mildly basic conditions, leading to products with potential for further chemical transformation and application in synthesis (Kammel et al., 2015). These findings could inform synthetic pathways involving brominated benzamides.

• Studies on troponoids and aminophenols reveal reactions leading to novel cyclic compounds, highlighting methodologies that could be applicable to the synthesis and functionalization of benzamide derivatives (Nozoe et al., 1979).

Potential Pharmacological Properties

• Investigation into bromophenols from marine red algae underscores the discovery of compounds with significant antibacterial activity. This research points to the potential for brominated compounds, possibly including benzamide derivatives, to possess bioactive properties (Xu et al., 2003).

• The synthesis of novel oxazol-5(4H)-ones with evaluated cytotoxicity and antimicrobial activity demonstrates the broader interest in developing new compounds with potential pharmacological applications (Rosca, 2020).

Antioxidant Activity

• Research identifying antioxidant bromophenols in marine algae reveals the potential for compounds with bromo and methoxy substituents to serve as powerful antioxidants, suggesting a possible area of application for the compound (Li et al., 2011).